Cas no 2034309-10-7 (N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide
• CAS No: 2034309-10-7
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 6388631
• PubChem ID: 119105573
• Update Time: 2025-05-22

N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide
• 2034309-10-7
• N-(1,3-benzodioxol-5-ylmethyl)-4-benzylsulfonylpiperidine-1-carboxamide
• AKOS026699391
• F6561-5613
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-4-phenylmethanesulfonylpiperidine-1-carboxamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(benzylsulfonyl)piperidine-1-carboxamide

• Inchi： 1S/C21H24N2O5S/c24-21(22-13-17-6-7-19-20(12-17)28-15-27-19)23-10-8-18(9-11-23)29(25,26)14-16-4-2-1-3-5-16/h1-7,12,18H,8-11,13-15H2,(H,22,24)
• InChI Key： BMJVAXHHVOVJAM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1CCN(C(NCC2=CC=C3C(=C2)OCO3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide (CAS No. 2034309-10-7)

N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide (CAS No. 2034309-10-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzodioxole and piperidine moieties, exhibits potential applications in drug discovery and development. Its molecular structure combines a phenylmethanesulfonyl group with a carboxamide linkage, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS No. 2034309-10-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for this CAS number to access detailed physicochemical properties, synthetic pathways, and biological activity data. The inclusion of a benzodioxolylmethyl group in its structure suggests potential interactions with enzymes or receptors, a topic frequently explored in drug-target interaction studies.

In recent years, the demand for piperidine derivatives has surged due to their versatility in drug design. N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide aligns with this trend, as its piperidine core is a common scaffold in bioactive molecules. This has led to increased searches for "piperidine-based drug candidates" and "sulfonylpiperidine applications" in academic and industrial settings.

The compound's benzodioxole component is another focal point, as this moiety is found in several natural products and pharmaceuticals. Users often inquire about "benzodioxole medicinal uses" or "benzodioxole synthesis," reflecting broader interest in heterocyclic chemistry. The presence of a phenylmethanesulfonyl group further enhances its relevance, as sulfonyl-containing compounds are known for their stability and bioactivity.

From a synthetic perspective, N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide can be prepared through multi-step organic reactions, including amidation and sulfonylation. These processes are frequently discussed in forums and research papers, with queries like "how to synthesize piperidine carboxamides" being common among chemists. The compound's carboxamide linkage is particularly noteworthy, as it often contributes to hydrogen bonding in biological systems.

In the context of drug discovery, this compound's potential as a central nervous system (CNS) agent has been speculated, given the benzodioxole group's historical association with neuroactive compounds. Searches for "CNS drug design" and "blood-brain barrier permeability" often intersect with discussions about such molecules. However, further studies are needed to validate its pharmacological profile.

The growing emphasis on computational chemistry has also brought attention to compounds like N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide. Researchers increasingly search for "molecular docking studies" and "ADMET prediction tools" to evaluate such molecules in silico before laboratory testing. This aligns with the pharmaceutical industry's push toward rational drug design.

Quality control and analytical characterization of this compound involve techniques such as HPLC, NMR, and mass spectrometry. These methods are essential for confirming the purity and identity of CAS No. 2034309-10-7, addressing common queries like "how to analyze piperidine derivatives." The compound's stability under various conditions is another area of interest, particularly for formulation scientists.

In summary, N-(2H-1,3-benzodioxol-5-yl)methyl-4-phenylmethanesulfonylpiperidine-1-carboxamide represents a compelling case study in modern medicinal chemistry. Its structural features, including the benzodioxole, piperidine, and sulfonyl groups, make it a versatile candidate for further investigation. As research continues, this compound may contribute to advancements in targeted therapy and small-molecule drug development, addressing some of the most pressing challenges in healthcare today.